Cas no 70038-39-0 (Acetic acid,2-(octyloxy)-, methyl ester)

• Product name: Acetic acid,2-(octyloxy)-, methyl ester
• CAS No: 70038-39-0
• MF: C₁₁H₂₂O₃
• MW: 202.29058
• CID: 570700
• PubChem ID: 325392

Acetic acid,2-(octyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(octyloxy)-, methyl ester
• methyl 2-octoxyacetate
• AC1L6W5J
• Aceticacid, (octyloxy)-, methyl ester (9CI)
• AG-G-73345
• CTK5D1731
• NSC294115
• octyloxy-acetic acid methyl ester
• Octyloxy-essigsaeure-methylester
• NSC 294115
• NSC-294115
• DTXSID50315338
• 70038-39-0

• Inchi： 1S/C11H22O3/c1-3-4-5-6-7-8-9-14-10-11(12)13-2/h3-10H2,1-2H3
• InChI Key： LZSFRODOQOTONZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCOCC(=O)OC

Computed Properties

• Exact Mass: 202.15696
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 35.53
• LogP: 2.53650